Lithium bromide

• IUPAC Name: lithium;bromide
• InChI: InChI=1S/BrH.Li/h1H;/q;+1/p-1
• InChI Key: AMXOYNBUYSYVKV-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[Br-]
• Molecular Formula: LiBr, BrLi
• DSSTOX Substance ID: DTXSID20892222
• Molecular Weight: 86.9 g/mol
• Physical Description: Dry Powder; Dry Powder, Water or Solvent Wet Solid; Liquid, Highly deliquescent white solid; [Merck Index] White powder, crystals, or beads; Hygroscopic; [Alfa Aesar MSDS]
• CAS No.: 7550-35-8

Description

Lithium bromide is a chemical compound composed of lithium and bromine. It is known for its extreme hygroscopic nature, meaning it readily absorbs moisture from the air. This property makes this compound particularly useful as a desiccant in air conditioning systems. The compound appears as a white, crystalline solid and is highly soluble in water, methanol, ethanol, and other organic solvents .

Mechanism of Action

Target of Action

Lithium bromide, like other lithium salts, primarily targets enzymes that have magnesium as a co-factor . One such enzyme is the lithium-sensitive enzyme glycogen synthase kinase 3-beta (GSK3B) . Lithium also exerts its effects by competing for macromolecular sites that are relatively specific for other cations, most especially for sodium and magnesium .

Mode of Action

This compound acts by inhibiting enzymes such as GSK3B . It also modulates neurotransmitter receptor-mediated processes and modifies the production and turnover of certain neurotransmitters, particularly dopamine, glutamate, and GABA . Lithium decreases presynaptic dopamine activity and inactivates postsynaptic G protein, which reduces excitatory neurotransmission in the brain . It also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .

Biochemical Pathways

This compound affects several biochemical pathways. It inhibits the myoinositol (MI) pathway, which is responsible for maintaining signal efficiency by the production of two postsynaptic second messenger system pathways on Inositol triphosphate (IP3) and Diaglycerol (DAG), both of which ultimately modulate neurotransmission and regulate gene transcription . Lithium also has a dual effect on glutamate receptors, acting to keep the amount of glutamate active between cells at a stable, healthy level .

Pharmacokinetics

The pharmacokinetics of lithium is linear within the dose regimen used in clinical practice . Lithium clearance could be predicted from renal function and body size of patients . It has an extremely narrow therapeutic window, which makes therapeutic drug monitoring necessary .

Result of Action

The molecular and cellular effects of this compound’s action are manifold. It reduces excitatory neurotransmission in the brain, enhances inhibitory neurotransmission, and modulates the production and turnover of certain neurotransmitters . These actions can lead to neuroprotection and are thought to underpin its clinical effectiveness as a mood stabilizer in the treatment of bipolar disorder .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Its extreme hygroscopic character makes it useful as a desiccant in certain air conditioning systems . Heat is quickly generated when this compound is dissolved into water because it has a negative enthalpy of solution . Therefore, the environment in which this compound is used or stored can significantly impact its stability and effectiveness.

Preparation Methods

Lithium bromide can be synthesized through several methods:

Reaction of Lithium Carbonate with Hydrobromic Acid: [ \text{Li}_2\text{CO}_3 + 2\text{HBr} \rightarrow 2\text{LiBr} + \text{H}_2\text{CO}_3 ]

Reaction of Lithium Hydroxide with Hydrobromic Acid: [ \text{LiOH} + \text{HBr} \rightarrow \text{LiBr} + \text{H}_2\text{O} ] These reactions are typically carried out in aqueous solutions and result in the formation of this compound along with water or carbonic acid.

Chemical Reactions Analysis

Lithium bromide undergoes various chemical reactions:

Oxidation and Reduction: this compound can participate in redox reactions, although it is more commonly involved in substitution reactions.

Substitution Reactions: For example, this compound reacts with chlorine to form lithium chloride and bromine[ \text{Cl}_2 + 2\text{LiBr} \rightarrow \text{Br}_2 + 2\text{LiCl} ]

Reaction with Silver Nitrate: This reaction produces lithium nitrate and silver bromide[ \text{LiBr} + \text{AgNO}_3 \rightarrow \text{LiNO}_3 + \text{AgBr} ] These reactions are typically carried out under standard laboratory conditions.

Scientific Research Applications

Lithium bromide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the deprotonation and dehydration of organic compounds.

Biology and Medicine: Historically, this compound was used as a sedative. its use in medicine has declined due to the availability of safer alternatives.

Industry: this compound is extensively used in absorption refrigeration systems as a desiccant. .

Comparison with Similar Compounds

Lithium bromide can be compared with other lithium halides such as lithium chloride, lithium fluoride, and lithium iodide:

Lithium Chloride: Similar hygroscopic properties but used more commonly in the treatment of bipolar disorder.

Lithium Fluoride: Less hygroscopic and used in specialized applications such as optics.

Lithium Iodide: Used in organic synthesis and as a solid electrolyte in batteries. This compound is unique due to its high solubility and extreme hygroscopic nature, making it particularly suitable for use as a desiccant.

Biological Activity

Lithium bromide (LiBr) is a chemical compound that has garnered attention for its various biological activities, particularly in the context of mental health treatment and its biochemical mechanisms. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Overview of this compound

This compound is a salt of lithium and bromine, primarily known for its use in psychiatric medicine, particularly in the treatment of bipolar disorder. It acts as a mood stabilizer and has been shown to have neuroprotective properties. Beyond its psychiatric applications, this compound is also utilized in organic synthesis as a catalyst.

Lithium's biological activity is largely attributed to its ability to influence various biochemical pathways. Key mechanisms include:

• Inhibition of Glycogen Synthase Kinase 3 Beta (GSK3B) : Lithium inhibits GSK3B, a kinase involved in numerous cellular processes including metabolism, cell differentiation, and apoptosis. This inhibition occurs through competition with magnesium for binding sites and by increasing phosphorylation levels of GSK3B substrates .
• Alteration of Membrane Fluidity : Studies have shown that lithium can alter the fluidity of neural plasma membranes, potentially impacting neurotransmitter receptor function and signaling pathways .
• Gene Expression Modulation : Lithium treatment has been associated with significant changes in gene expression patterns in brain cells, which may underlie some of its therapeutic effects .

Pharmacological Effects

This compound exhibits several pharmacological effects that contribute to its therapeutic profile:

• Mood Stabilization : Lithium is well-documented for its efficacy in stabilizing mood in patients with bipolar disorder. It reduces the frequency and severity of manic and depressive episodes .
• Neuroprotection : Lithium has been shown to provide neuroprotective effects, possibly through its ability to enhance neurotrophic factors such as brain-derived neurotrophic factor (BDNF) .
• Anti-inflammatory Properties : Recent studies suggest that lithium may possess anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases .

Case Studies

Several studies illustrate the biological activity of this compound:

• Clinical Efficacy in Bipolar Disorder : A longitudinal study involving patients with bipolar disorder demonstrated that those treated with lithium had significantly fewer manic episodes compared to those not receiving treatment. The study highlighted the importance of regular monitoring of lithium levels due to potential toxicity .
• Neuroprotective Effects in Animal Models : Research using animal models has shown that lithium administration can reduce neuronal cell death following ischemic injury. This effect is believed to be mediated through GSK3B inhibition and subsequent activation of protective signaling pathways .
• Lithium as a Catalyst in Organic Synthesis : this compound has been effectively used as a catalyst for various organic reactions, including the hydroboration of imines and opening of epoxide rings. These reactions have demonstrated high yields and efficiency, showcasing lithium's versatility beyond pharmacology .

Data Tables

The following table summarizes key studies on this compound's biological activity:

Study	Focus	Findings
Lopez-Corcuera et al. (1988)	Membrane Fluidity	Lithium alters neural plasma membrane fluidity without direct interaction .
McQuillin et al. (2007)	Gene Expression	Lithium significantly alters gene expression patterns in brain cells .
Kim et al. (2020)	Organic Synthesis	This compound catalyzes hydroboration reactions with >95% yield .
Beurel & Jope (2006)	Apoptosis Regulation	Lithium modulates cellular thresholds for apoptosis via GSK3B inhibition .